2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate

• IUPAC Name: 2-(2-methyl-5-nitroimidazol-1-yl)ethyl N-[3-(trifluoromethyl)benzoyl]carbamate
• InChI: InChI=1S/C15H13F3N4O5/c1-9-19-8-12(22(25)26)21(9)5-6-27-14(24)20-13(23)10-3-2-4-11(7-10)15(16,17)18/h2-4,7-8H,5-6H2,1H3,(H,20,23,24)
• InChI Key: HSMMCDLKHGLRRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1CCOC(=O)NC(=O)C2=CC(=CC=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C15H13F3N4O5
• Molecular Weight: 386.28 g/mol

Description

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate, also known as MNIC, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNIC is a nitric oxide (NO) spin trap, which means that it is able to trap and stabilize NO, a molecule that plays a key role in many physiological and pathological processes.

Mechanism of Action

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate works by trapping and stabilizing NO, which is a highly reactive molecule that is involved in many physiological and pathological processes. By trapping NO, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate allows researchers to study its effects on various biological systems.
Biochemical and Physiological Effects:
2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate has been shown to have a number of biochemical and physiological effects, including the ability to reduce oxidative stress, inflammation, and vascular dysfunction. 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate in lab experiments is its ability to trap and stabilize NO, which allows researchers to study its effects on various biological systems. However, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate has some limitations, including its potential toxicity and the need for specialized equipment and expertise to use it properly.

Future Directions

There are many future directions for research on 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate, including the development of new synthesis methods, the study of its effects on different biological systems, and the development of new applications for its use in scientific research. Some potential areas of research include the use of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate in the study of cancer, diabetes, and other diseases, as well as its potential use as a therapeutic agent. Overall, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate is a promising compound with many potential applications in scientific research.

Synthesis Methods

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate can be synthesized using a variety of methods, including the reaction of 2-methyl-5-nitroimidazole with 3-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with ethyl chloroformate to form the carbamate group.

Scientific Research Applications

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate has been used in a wide range of scientific research applications, including the study of oxidative stress, inflammation, and cardiovascular disease. One of the main uses of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl [3-(trifluoromethyl)benzoyl]carbamate is as a spin trap for NO, which allows researchers to study the role of NO in various biological processes.